Cas no 802010-81-7 (5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester)

• Product Name: 5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
• CAS No: 802010-81-7
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 713109
• PubChem ID: 45095559
• Update Time: 2025-04-19

5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinecarboxylicacid, 2-ethyldecahydro-, methyl ester
• 5-Isoquinolinecarboxylicacid,2-ethyldecahydro-,methylester(8CI)
• methyl 2-ethyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinoline-5-carboxylate
• methyl 2-ethyldecahydroisoquinoline-5-carboxylate
• methyl 2-ethyl-decahydroisoquinoline-5-carboxylate
• 5-isoquinolinecarboxylic acid,2-ethyldecahydro-,methyl ester
• 802010-81-7

• Inchi： 1S/C13H23NO2/c1-3-14-8-7-11-10(9-14)5-4-6-12(11)13(15)16-2/h10-12H,3-9H2,1-2H3
• InChI Key： ULPTVDUQBTYMEY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCC2CN(CC)CCC21)=O

Computed Properties

• Exact Mass: 225.173
• Monoisotopic Mass: 225.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.2